(4-Amino-2,6-dichloro-phenoxy)-acetic Acid Tert-butyl Ester

• Molecular Formula: C12H15Cl2NO3
• Molecular Weight: 292.15 g/mol
• IUPAC Name: tert-butyl 2-(4-amino-2,6-dichlorophenoxy)acetate
• InChI: InChI=1S/C12H15Cl2NO3/c1-12(2,3)18-10(16)6-17-11-8(13)4-7(15)5-9(11)14/h4-5H,6,15H2,1-3H3
• InChI Key: BPGYZWSYAQHVDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=C(C=C(C=C1Cl)N)Cl

Description

(4-Amino-2,6-dichloro-phenoxy)-acetic Acid Tert-butyl Ester is a useful research compound. Its molecular formula is C12H15Cl2NO3 and its molecular weight is 292.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A soution of (4-nitro-2,6-dichloro-phenoxy)-acetic acid tert-butyl ester (1 g) in ethanol (17 mL) and water (8.6 mL) is treated with iron powder (0.861 g) and ammonium chloride (86 mg) and the mixture is heated to reflux for approximately 1 hour. The mixture is then filtered and concentrated under reduced pressure. The resulting oil is partitioned between water and ethyl acetate, and the organic phase is then washed with saturated aqueous sodium chloride, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to provide the desired compound as a pale yellow solid.